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Compound of Interest

Compound Name:
1-Methyl-1H-indazole-3-carboxylic

acid

Cat. No.: B028222 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 1-Methyl-1H-indazole-3-
carboxylic acid, a key organic compound in the landscape of pharmaceutical development.

While direct biological activity of this molecule is not extensively documented, its significance

lies in its pivotal role as a synthetic intermediate for pharmacologically active molecules, most

notably the antiemetic drug Granisetron. This document will explore the chemical properties,

synthetic utility, and the biological activities of the compounds derived from it.

Core Compound Properties
1-Methyl-1H-indazole-3-carboxylic acid (CAS 50890-83-0) is a stable, white to off-white

crystalline powder.[1] Its fundamental chemical and physical characteristics are summarized

below.
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Property Value

Molecular Formula C₉H₈N₂O₂

Molecular Weight 176.17 g/mol [2]

Melting Point 213-218 °C[1]

Boiling Point 383.7 °C at 760 mmHg[1]

Density 1.35 g/cm³[1]

Role as a Pharmaceutical Intermediate
The primary application of 1-Methyl-1H-indazole-3-carboxylic acid is as a crucial

intermediate in the synthesis of Granisetron.[1] Granisetron is a potent and selective serotonin

5-HT₃ receptor antagonist used for the prevention and treatment of nausea and vomiting

induced by chemotherapy and radiotherapy.[1] This compound is also known in pharmaceutical

quality control as Granisetron Impurity D.[1][2]

The synthesis of Granisetron from 1-Methyl-1H-indazole-3-carboxylic acid is a multi-step

process. The following diagram illustrates a general synthetic pathway.
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1-Methyl-1H-indazole-
3-carboxylic acid

Activation
(e.g., with SOCl₂ or similar)

Step 1 1-Methyl-1H-indazole-
3-carbonyl chloride

Condensation with
N-(endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)-1H-indazole-3-carboxamide

Step 2
Granisetron

1-Methyl-1H-indazole-
3-carboxylic acid

Esterification Amide Coupling Synthesis of Granisetron
(5-HT₃ Antagonist)

Key Pathway

Methyl 1-Methyl-1H-indazole-
3-carboxylate

(Cannabinoid Receptor Ligand)

Indazole-3-carboxamides
(Antimicrobial, etc.)
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Esterification

Hydrazinolysis

Dissolve Indazole-3-carboxylic acid
in Methanol

Add catalytic H₂SO₄

Reflux for 2h

Evaporate Methanol

Precipitate in Ice Water

Extract with Ethyl Acetate

Methyl 1H-indazole-3-carboxylate

Dissolve Methyl Ester
in Ethanol

Add Hydrazine Hydrate

Reflux for 4h

Evaporate Ethanol

1H-indazole-3-carbohydrazide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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